Cas no 2411318-24-4 (N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide)

• Product Name: N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide
• CAS No: 2411318-24-4
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 5415638
• PubChem ID: 146106959
• Update Time: 2025-10-18

N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411318-24-4
• N-{[4-(cyclopropylsulfamoyl)phenyl]methyl}prop-2-enamide
• N-[[4-(Cyclopropylsulfamoyl)phenyl]methyl]prop-2-enamide
• Z2517208462
• EN300-26577275
• N-[[4-[(Cyclopropylamino)sulfonyl]phenyl]methyl]-2-propenamide
• N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide

• Inchi： 1S/C13H16N2O3S/c1-2-13(16)14-9-10-3-7-12(8-4-10)19(17,18)15-11-5-6-11/h2-4,7-8,11,15H,1,5-6,9H2,(H,14,16)
• InChI Key： CMICWPXHZKSVJX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(S(NC2CC2)(=O)=O)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 280.08816355g/mol
• Monoisotopic Mass: 280.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.82±0.20(Predicted)

Additional information on N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide

N-{4-(Cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide: A Comprehensive Overview

The compound N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide, identified by the CAS number 2411318-24-4, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a cyclopropylsulfamoyl group attached to a phenylmethyl moiety and a prop-2-enamide functional group. The integration of these structural elements imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the versatility of this compound in biological systems. For instance, researchers have explored its potential as a modulator of enzyme activity, particularly in the context of kinase inhibitors. The cyclopropylsulfamoyl group is known to enhance bioavailability and stability, while the prop-2-enamide moiety contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within cellular environments. These findings underscore the compound's potential as a lead molecule in drug discovery.

In terms of synthesis, the compound is typically derived through multi-step reactions involving sulfonation and amidation processes. The synthesis pathway has been optimized to ensure high yield and purity, which are essential for its application in research and development. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, reducing costs and minimizing environmental impact.

The application of N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide extends beyond pharmacology. Recent investigations have demonstrated its efficacy as an agrochemical agent, particularly in enhancing crop resistance to environmental stressors. The compound's ability to modulate plant hormone signaling pathways has been leveraged to develop stress-tolerant crops, addressing the challenges posed by climate change. This dual functionality underscores the compound's significance across diverse scientific domains.

From an environmental perspective, the biodegradability and eco-toxicological profile of this compound have been thoroughly assessed. Studies indicate that it exhibits low toxicity to non-target organisms and undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. These attributes make it a sustainable choice for applications in both medical and agricultural sectors.

In conclusion, N-{4-(cyclopropylsulfamoyl)phenylmethyl}prop-2-enamide (CAS No: 2411318-24-4) stands out as a versatile and innovative compound with broad applicability. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing scientific and technological frontiers.